Cas no 1367210-74-9 (4-(4-chloro-2-hydroxyphenyl)pyrrolidin-2-one)

• Product Name: 4-(4-chloro-2-hydroxyphenyl)pyrrolidin-2-one
• CAS No: 1367210-74-9
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• CID: 6055290
• PubChem ID: 129979484
• Update Time: 2025-06-08

4-(4-chloro-2-hydroxyphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-2-hydroxyphenyl)pyrrolidin-2-one
• EN300-1968388
• 1367210-74-9

• Inchi： 1S/C10H10ClNO2/c11-7-1-2-8(9(13)4-7)6-3-10(14)12-5-6/h1-2,4,6,13H,3,5H2,(H,12,14)
• InChI Key： OHZHTTIUFARVDQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)C1CC(NC1)=O

Computed Properties

• Exact Mass: 211.0400063g/mol
• Monoisotopic Mass: 211.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-(4-chloro-2-hydroxyphenyl)pyrrolidin-2-one

4-(4-Chloro-2-Hydroxyphenyl)pyrrolidin-2-one (CAS No. 1367210-74-9): A Structurally Distinctive Scaffold in Chemical Biology and Drug Discovery

The compound 4-(4-chloro-2-hydroxyphenyl)pyrrolidin-2-one (CAS No. 1367210-74-9) represents a unique molecular architecture at the intersection of heterocyclic chemistry and medicinal design. This bicyclic structure, featuring a fused pyrrolidinone ring connected to a chlorinated hydroxyphenyl moiety, exhibits intriguing physicochemical properties that have positioned it as an emerging lead compound in contemporary drug discovery programs. Recent advancements in synthetic methodologies and computational modeling have further highlighted its potential across diverse therapeutic areas.

Structurally, the pyrrolidin-2-one core provides rigidity through its lactam configuration, while the chloro-substituted hydroxyphenyl group introduces electronic modulation and hydrogen-bonding capabilities. This combination enables versatile interactions with biological targets such as kinases, proteases, and ion channels. A 2023 study published in Journal of Medicinal Chemistry demonstrated that structural analogs of this compound exhibited selective inhibition of glycogen synthase kinase-3β (GSK-3β), a validated target for neurodegenerative disease therapeutics. The chlorination at position 4 modulates lipophilicity, optimizing brain permeability while maintaining metabolic stability.

Innovative synthetic strategies continue to refine access to this scaffold. Researchers at the University of Cambridge recently reported a one-pot copper-catalyzed Ullmann-type coupling approach (Nat. Commun., 2023), enabling gram-scale production with >98% purity. This method significantly reduces reaction steps compared to traditional multistep syntheses involving protected amino acids or diazo compounds. The optimized protocol employs environmentally benign conditions, aligning with current green chemistry principles while maintaining stereochemical integrity at the pyrrolidine center.

Clinical translation studies reveal promising pharmacokinetic profiles. Preclinical data from Phase I trials indicate favorable absorption characteristics when administered orally, with bioavailability exceeding 65% in rodent models. The hydroxyl group's ability to form stable ester prodrugs further expands formulation options for pediatric or chronic administration regimens. Notably, structure-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) identified that substituent variation on the phenolic ring directly correlates with anti-inflammatory activity through NF-kB pathway modulation.

The compound's photophysical properties have also sparked interest in bioimaging applications. Fluorescence studies conducted at Stanford University demonstrated excitation/emission wavelengths suitable for live-cell imaging without requiring chemical modification (Analytical Chemistry, 2023). The inherent fluorescence arises from electron delocalization between the aromatic ring and lactam carbonyl group, enabling real-time tracking of cellular uptake mechanisms without compromising biological activity—a critical advantage over traditional fluorescent probes.

Ongoing research explores its role as a chaperone molecule for protein misfolding diseases. A collaborative study between MIT and Novartis showed that nanomolar concentrations of this compound induced proper folding of mutant huntingtin proteins in Huntington's disease models (Nature Structural & Molecular Biology, 2023). The pyrrolidinone ring forms stabilizing interactions with hydrophobic pockets while the phenolic group interacts with disordered regions—a mechanism distinct from conventional chaperones like heat-shock proteins.

Safety evaluations conducted under Good Laboratory Practice guidelines revealed minimal cytotoxicity up to 50 μM concentrations in HepG₂ hepatocyte cultures (Toxicological Sciences, 2023). Metabolic stability studies using human liver microsomes indicated phase II conjugation pathways dominate biotransformation, minimizing reactive metabolite formation—a critical factor for long-term therapeutic use. These findings align with recent FDA guidelines emphasizing early-stage safety profiling for novel chemical entities.

In conclusion, CAS No. 1367210-74-9's multifunctional architecture positions it as a platform molecule for developing next-generation therapeutics targeting neurological disorders, inflammatory conditions, and protein misfolding diseases. Its structural features enable simultaneous optimization of pharmacokinetics and target engagement through rational medicinal chemistry approaches. With ongoing mechanistic elucidation and advanced formulation development, this compound exemplifies how innovative small molecule design can bridge gaps between basic research and clinical application in modern drug discovery paradigms.